Ioflupane

• IUPAC Name: methyl (1R,2S,3S,5S)-8-(3-fluoropropyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
• InChI: InChI=1S/C18H23FINO2/c1-23-18(22)17-15(12-3-5-13(20)6-4-12)11-14-7-8-16(17)21(14)10-2-9-19/h3-6,14-17H,2,7-11H2,1H3/t14-,15+,16+,17-/m0/s1
• InChI Key: HXWLAJVUJSVENX-HZMVEIRTSA-N
• Canonical SMILES: COC(=O)C1C2CCC(N2CCCF)CC1C3=CC=C(C=C3)I
• Isomeric SMILES: COC(=O)[C@@H]1[C@H]2CC[C@H](N2CCCF)C[C@@H]1C3=CC=C(C=C3)I
• Molecular Formula: C18H23FINO2
• Molecular Weight: 431.3 g/mol
• CAS RN: 155797-99-2

Description

Ioflupane is a radiopharmaceutical. It is a cocaine analogue that binds reversibly with high affinity to the dopamine transporter (DaT), a marker for presynaptic terminals in dopaminergic nigrostriatal neurons. It is used in a procedure called single photon emission computed tomography (SPECT) scan to help doctors see an image of the brain.

Synthesis Analysis

Ioflupane is a cocaine analogue (tropane derivative) that binds reversibly with high affinity to the dopamine transporter (DaT or DAT), a marker for presynaptic terminals in dopaminergic nigrostriatal neurons.

Molecular Structure Analysis

Ioflupane is a small molecule. Its average weight is 427.291 and its monoisotopic weight is 427.076880092. Its chemical formula is C18H23FINO2.

Chemical Reactions Analysis

Ioflupane attaches specifically to structures on the surface of nerve cell endings in the striatum.

Physical And Chemical Properties Analysis

Iodine-123 is a cyclotron product. Its decay is by electron capture to tellurium-123. The physical half-life of iodine-123 is 13.22 hours. The predominant energy of its gamma spectrum is 159 keV.

Scientific Research Applications

Dopaminergic Neuron Imaging

. .

Parkinsonian Syndromes Diagnosis

Ioflupane is used to aid in the differential diagnosis among Parkinsonian syndromes (e.g., Parkinson’s disease). .

Safety and Biodistribution Studies

Ioflupane has been used in safety, biodistribution, and radiation dosimetry studies. .

Pharmacokinetic Analysis

Ioflupane is used in pharmacokinetic analysis. .

Multiple System Atrophy (MSA) Diagnosis

Ioflupane SPECT is used in the diagnosis of Multiple System Atrophy (MSA). .

Follow-up Studies in MSA

Ioflupane is used in follow-up studies in MSA patients. .

Mechanism of Action

Target of Action

Beta-Cit-FP, also known as Ioflupane, primarily targets the presynaptic dopamine transporters (DAT) . These transporters are abundant in the striatal region of the brain and play a crucial role in the transport of dopamine from the synaptic cleft back into the presynaptic neuron .

Mode of Action

Ioflupane binds reversibly and with high affinity to the presynaptic dopamine transporters . When Iodine-123, which labels Ioflupane, decays, a gamma ray is emitted. This emission is detected through Single Photon Emission Computed Tomography (SPECT), providing an image of the dopamine neurons .

Biochemical Pathways

The primary biochemical pathway affected by Ioflupane involves the dopaminergic synapse . By binding to the dopamine transporters, Ioflupane influences the reuptake of dopamine, thereby affecting the concentration of dopamine in the synaptic cleft .

Pharmacokinetics

Ioflupane exhibits rapid blood clearance in healthy individuals . It is administered intravenously, and absorption is 100% . Approximately 30% of the radioactivity is taken up by the striatum compared to the entire brain . About 60% of Ioflupane is excreted in the urine and 14% in the feces after 48 hours . The half-life of Ioflupane is 13.2 hours .

Result of Action

The binding of Ioflupane to the dopamine transporters allows for the visualization of the dopaminergic neurons in the brain . This is particularly useful in diagnosing Parkinsonian syndromes, as it helps differentiate between essential tremor and tremor due to Parkinsonian syndromes .

Action Environment

The action of Ioflupane can be influenced by various environmental factors. For instance, the height and weight of the individual can affect the excretion rate of Ioflupane . Furthermore, the use of thyroid blocking agents like potassium iodide is recommended 2 hours before and 24 hours after the injection of Ioflupane to prevent the uptake of Iodine-123 by the thyroid gland .

Safety and Hazards

Ioflupane I 123 Injection is a radioactive diagnostic agent. It emits radiation and must be handled with appropriate safety measures to minimize radiation exposure to clinical personnel and patients. Hypersensitivity reactions including dyspnea, edema, rash, erythema, and pruritus have been reported. Thyroid uptake of iodine-123 may result in an increased long-term risk for thyroid neoplasia. The radiation risks are reported as low.

Future Directions

Curium, the world’s leading nuclear medicine company, announced that it intends to submit updated labeling to the U.S. Food and Drug Administration (FDA) for its generic version of DaTscan™ (Ioflupane I 123 Injection) to include a new indication and updated safety information. The additional indication will be to assist in the evaluation of adult patients for striatal dopamine transporter visualization using single photon emission computed tomography (SPECT) brain imaging with suspected dementia with Lewy bodies (DLB).